4-{2-[({5-Chloro-2-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}sulfonyl)amino]ethoxy}benzoic acid

• Molecular Formula: C21H23ClN2O8S
• Molecular Weight: 498.9 g/mol
• IUPAC Name: 4-[2-[[5-chloro-2-(2-morpholin-4-yl-2-oxoethoxy)phenyl]sulfonylamino]ethoxy]benzoic acid
• InChI: InChI=1S/C21H23ClN2O8S/c22-16-3-6-18(32-14-20(25)24-8-11-30-12-9-24)19(13-16)33(28,29)23-7-10-31-17-4-1-15(2-5-17)21(26)27/h1-6,13,23H,7-12,14H2,(H,26,27)
• InChI Key: XRKDBRHAXGQPID-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=C(C=C(C=C2)Cl)S(=O)(=O)NCCOC3=CC=C(C=C3)C(=O)O

Description

4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID is a complex organic compound with a variety of applications in scientific research and industry. This compound is characterized by its unique chemical structure, which includes a chlorinated phenyl ring, a morpholino group, and a benzoic acid moiety. Its diverse functional groups make it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route starts with the chlorination of a phenyl ring, followed by the introduction of a morpholino group through nucleophilic substitution. The sulfonylation step involves the reaction of the chlorinated phenyl ring with a sulfonyl chloride derivative. Finally, the benzoic acid moiety is introduced through esterification or amidation reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization, chromatography, and distillation are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfides. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in biochemical assays to study enzyme activity and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID involves its interaction with specific molecular targets. The sulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of enzyme activity. The morpholino group can enhance the compound’s solubility and facilitate its interaction with biological membranes. The benzoic acid moiety can participate in hydrogen bonding and electrostatic interactions, contributing to the compound’s overall binding affinity and specificity.

Comparison with Similar Compounds

4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID can be compared with similar compounds such as:

4-[2-({[5-BROMO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID: This compound has a bromine atom instead of chlorine, which can affect its reactivity and binding properties.

4-[2-({[5-CHLORO-2-(2-PIPERIDINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]BENZOIC ACID: The morpholino group is replaced with a piperidino group, which can influence the compound’s solubility and biological activity.

4-[2-({[5-CHLORO-2-(2-MORPHOLINO-2-OXOETHOXY)PHENYL]SULFONYL}AMINO)ETHOXY]SALICYLIC ACID: The benzoic acid moiety is replaced with salicylic acid, which can alter the compound’s binding interactions and pharmacological properties.